Cas no 2228824-89-1 (1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228824-89-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6396404
• PubChem ID: 165835043
• Update Time: 2025-10-29

1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(3-ethoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• 2228824-89-1
• EN300-1768879

• Inchi： 1S/C13H16O3/c1-2-16-11-5-3-4-10(8-11)9-13(6-7-13)12(14)15/h3-5,8H,2,6-7,9H2,1H3,(H,14,15)
• InChI Key： ITHIDYIOPFZELT-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C=2)OCC)CC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No: 2228824-89-1)

1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228824-89-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of both an ethoxyphenyl group and a cyclopropane ring in its molecular structure endows it with distinct chemical properties that make it a promising candidate for further research and development.

The ethoxyphenyl moiety in the compound's name is particularly noteworthy, as it introduces a phenolic ether functionality that can influence both the solubility and reactivity of the molecule. This feature has been explored in various contexts, including its potential role in modulating enzyme activities or interacting with biological targets. The cyclopropane ring, on the other hand, is a key structural element that often enhances the metabolic stability and bioavailability of pharmaceutical compounds. Its strained three-membered ring structure can lead to unique electronic and steric properties, which may be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid with biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors, making it a potential lead compound for drug discovery. For instance, preliminary computational studies have indicated that the ethoxyphenyl group could interact with hydrophobic pockets in protein targets, while the cyclopropane ring might engage in specific hydrogen bonding interactions.

The synthesis of 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Techniques such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to construct the cyclopropane moiety efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of the aromatic ring and the carboxylic acid group.

In terms of pharmacological potential, 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid has been investigated for its possible role in modulating neurological pathways. The combination of the ethoxyphenyl group and the cyclopropane ring suggests that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary in vitro studies have shown promising results, indicating that this compound may possess neuroprotective properties. Further research is needed to elucidate its exact mechanism of action and to assess its efficacy in animal models.

The chemical properties of 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid also make it an interesting subject for material science applications. The cyclopropane ring can contribute to enhanced rigidity in polymer matrices, potentially leading to novel materials with improved mechanical properties. Additionally, the presence of functional groups such as the carboxylic acid and ethoxyphenyl moieties allows for further derivatization, enabling the creation of tailored materials with specific characteristics.

Regulatory considerations are an important aspect when dealing with novel compounds like 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid. Ensuring compliance with safety and environmental regulations is crucial throughout the synthesis, handling, and disposal processes. Researchers must adhere to stringent guidelines to minimize any potential risks associated with these compounds. Collaborative efforts between chemists, pharmacologists, and regulatory experts are essential to ensure that such compounds are developed responsibly.

The future prospects for 1-(3-ethoxyphenyl)methylcyclopropane-1-carboxylic acid are promising, with ongoing research aimed at optimizing its synthesis and exploring new therapeutic applications. Advances in synthetic chemistry and biotechnology continue to open up new possibilities for modifying and utilizing this compound effectively. As our understanding of its biological activities grows, so does its potential as a building block for novel pharmaceuticals or advanced materials.